N-(4-(dimethylamino)phenethyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]ethyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H19F3N2O/c1-23(2)16-9-3-13(4-10-16)11-12-22-17(24)14-5-7-15(8-6-14)18(19,20)21/h3-10H,11-12H2,1-2H3,(H,22,24)
• InChI Key: JBKFGYCWKNTEFS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C18H19F3N2O
• Molecular Weight: 336.4 g/mol

Description

N-(4-(dimethylamino)phenethyl)-4-(trifluoromethyl)benzamide, also known as DTBZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroimaging. DTBZ is a radioligand that binds to the vesicular monoamine transporter 2 (VMAT2), a protein that is responsible for transporting monoamines such as dopamine, norepinephrine, and serotonin into synaptic vesicles in neurons. In

Scientific Research Applications

• Polymer Synthesis and Characterization : This compound has been used in the synthesis of aromatic polymers, which include polyamides, polyimides, and polyureas containing 1,3,5-triazine rings. These polymers exhibit solubility in certain organic solvents and stability up to high temperatures, making them suitable for various industrial applications (Lin, Yuki, Kunisada, & Kondo, 1990).

• Chemical Sensing and Detection : In the field of chemical sensing, derivatives of this compound have been used to create fluorescent chemo-sensors. These sensors show selective and significant fluorescence quenching in the presence of specific substances like picric acid, which is useful in detecting explosives or pollutants (Vishnoi, Sen, Patwari, & Murugavel, 2015).

• Antitumor Agents : Some benzamide derivatives, including compounds similar to N-(4-(dimethylamino)phenethyl)-4-(trifluoromethyl)benzamide, have been studied for their potential as antitumor agents. These compounds have shown effects on cellular processes like mitosis, which is crucial in cancer research (Merlin, Nurit, Ravanel, Bastide, Coste, & Tissut, 1987).

• Molecular Imaging in Cancer Diagnosis : In medical imaging, specifically positron emission tomography (PET), certain benzamide derivatives have been developed to enhance the detection of malignant melanoma. These compounds, such as N-(2-(dimethylamino)ethyl)-5-[18F]fluoropicolinamide, show promise in improving the early-stage diagnosis of melanoma (Pyo, Kim, Kim, Lim, Kwon, Kang, Kim, Bom, & Min, 2020).

• Supramolecular Chemistry : The compound has been instrumental in studying new supramolecular packing motifs. For example, N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide, a related compound, has a structure that features aryl rings self-assembled into a π-stack surrounded by a triple helical network of hydrogen bonds. This suggests a new mode of organization for some columnar liquid crystals (Lightfoot, Mair, Pritchard, & Warren, 1999).